Cas no 1361835-62-2 ((2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile)

• Product Name: (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile
• CAS No: 1361835-62-2
• MF: C₁₄H₈Cl₂FN
• MW: 280.124424934387
• CID: 4993614
• Update Time: 2025-07-23

(2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile

• Inchi： 1S/C14H8Cl2FN/c15-11-2-1-3-12(16)14(11)10-5-4-9(6-7-18)8-13(10)17/h1-5,8H,6H2
• InChI Key： FVGACNYQDIIZRX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(CC#N)=CC=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 4.6
• Topological Polar Surface Area: 23.8

Additional information on (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile

(2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile and Its Significance in Modern Chemical Research

CAS No. 1361835-62-2 refers to a specialized organic compound known as (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. The presence of both chlorine and fluorine substituents on a biphenyl core, combined with the acetonitrile functional group, makes this molecule a versatile intermediate in synthetic chemistry.

The biphenyl core is a well-studied scaffold in medicinal chemistry, known for its ability to enhance molecular stability and bioavailability. The introduction of electron-withdrawing groups such as chlorine and fluorine at the 2' and 6' positions further modulates the electronic properties of the molecule, making it an attractive candidate for further derivatization. The acetonitrile group at the 4-position adds another layer of reactivity, allowing for diverse chemical transformations that can be exploited in drug discovery.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile exemplifies this trend, as the fluorine atom at the 2-position can significantly influence the compound's interactions with biological targets. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the structural features of (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile, researchers have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving treatment efficacy.

Recent studies have also highlighted the compound's potential in developing antiviral agents. The unique electronic distribution caused by the chlorine and fluorine substituents can disrupt viral replication mechanisms by interfering with essential viral enzymes. This has opened up new avenues for combating emerging viral threats, where traditional antiviral drugs may have limited effectiveness.

The synthesis of (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the biphenyl core efficiently. These methods not only enhance the scalability of production but also allow for modifications that can fine-tune the biological activity of the final product.

The compound's versatility extends beyond pharmaceutical applications. It has been explored as a building block in materials science, particularly in the development of organic semiconductors. The rigid biphenyl structure combined with electron-withdrawing groups makes it an excellent candidate for designing materials with tailored electronic properties. Such materials are crucial for applications in optoelectronics, where efficient charge transport is essential.

In conclusion, (2',6'-Dichloro-2-fluoro-biphenyl-4-yl)-acetonitrile (CAS No. 1361835-62-2) represents a significant advancement in chemical research due to its unique structural features and broad range of applications. Its role in drug discovery, particularly in developing kinase inhibitors and antiviral agents, underscores its importance in addressing critical health challenges. Furthermore, its potential in materials science highlights its versatility beyond traditional pharmaceutical uses. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in chemical biology and related fields.